Cas no 2275-07-2 (2(3H)-Benzoxazolone,6-chloro-3-(hydroxymethyl)-)

• Product Name: 2(3H)-Benzoxazolone,6-chloro-3-(hydroxymethyl)-
• CAS No: 2275-07-2
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• CID: 270945
• PubChem ID: 16772
• Update Time: 2025-04-19

2(3H)-Benzoxazolone,6-chloro-3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone,6-chloro-3-(hydroxymethyl)-
• 3-Hydroxymethyl-6-chlor-2-benzoxazolinon; 6-chloro-3-hydroxymethyl-3H-benzooxazol-2-one; 2-Benzoxazolinone, 6-chloro-3-(hydroxymethyl)-; 6-Chloro-3-(hydroxymethyl)benzoxazol-2(3H)-one; AC1L28NI; 6-chloro-3-(hydroxymethyl)-1,3-benzoxazol-2(3H)-one; 2(3H)-BENZOXAZOLONE, 6-CHLORO-3-(HYDROXYMETHYL)-; Hydroxymethyl-6-chlorobenzoxazolone; BRN 1111149; 6-Chloro-3-(hydroxymethyl)-2-benzoxazolinone; 6-chloro-3-(hydroxymethyl)benzoxazol-2(3H)-one
• 2-Benzoxazolinone, 6-chloro-3-(hydroxymethyl)-
• CHEBI:38811
• DTXSID20177288
• 2(3H)-BENZOXAZOLONE, 6-CHLORO-3-(HYDROXYMETHYL)-
• NS00049136
• Q27117983
• BRN 1111149
• 2275-07-2
• EINECS 218-891-1
• SCHEMBL10987080
• 6-Chloro-3-(hydroxymethyl)benzoxazol-2(3H)-one
• 6-chloro-3-(hydroxymethyl)benzoxazolin-2-one
• AKOS005460408
• 6-Chloro-3-(hydroxymethyl)-2-benzoxazolinone
• 6-chloro-3-(hydroxymethyl)-1,3-benzoxazol-2(3H)-one
• 6-chloro-3-(hydroxymethyl)-1,3-benzoxazol-2-one
• Hydroxymethyl-6-chlorobenzoxazolone

• Inchi： 1S/C8H6ClNO3/c9-5-1-2-6-7(3-5)13-8(12)10(6)4-11/h1-3,11H,4H2
• InChI Key： PYDBIEBVVJRJRV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OC(N2CO)=O

Computed Properties

• Exact Mass: 199.00368
• Monoisotopic Mass: 199.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones